N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H14N4O4S/c1-8-6-10(15-21-8)13(18)14-9-4-5-11-12(7-9)17(3)22(19,20)16(11)2/h4-7H,1-3H3,(H,14,18)
• InChI Key: KABAMVXRTOQECF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C13H14N4O4S
• Molecular Weight: 322.34 g/mol
• CAS No.: 2034456-14-7

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C13H14N4O4S and its molecular weight is 322.34. The purity is usually 95%.
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Scientific Research Applications

Lithiation of Heteroaromatic Compounds

Research on the lithiation of various methyl substituted heteroaromatic compounds, including isoxazoles and thiadiazoles, has shown that these compounds can undergo reactions like lateral lithiation, ring cleavage, and addition reactions. This type of chemical behavior is critical for synthesizing new derivatives with potential applications in medicinal chemistry and materials science (Micetich, 1970).

Synthesis and Pharmacological Activity

Studies have also explored the synthesis and evaluation of N-substituted benzothiadiazine derivatives, revealing that some compounds exhibit significant biological activities, such as myorelaxant effects, without marked inhibitory effects on insulin secretion and vascular myogenic activity. This suggests potential applications in developing therapeutics targeting smooth muscle-related disorders (Khelili et al., 2012).

Novel Synthesis Approaches

Research into the synthesis of complex heterocyclic structures, including isoxazole and naphthyridine derivatives, indicates innovative approaches to creating compounds with potentially unique properties. Such synthetic strategies may be applicable to a wide range of scientific investigations, from new drug development to materials science (Guleli et al., 2019).

Antimicrobial Agents

The development of novel antimicrobial agents, including those derived from thiadiazole and isoxazole structures, highlights the ongoing research into combating microbial resistance. Some synthesized compounds have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as leads for new antimicrobial drugs (Palkar et al., 2017).

Mechanism of Action

Mode of Action

Based on its molecular structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding and van der waals forces .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Given the lack of information on its targets and mode of action, it is difficult to predict which pathways might be affected.

Pharmacokinetics

Therefore, its bioavailability, half-life, metabolism, and excretion rates remain unknown.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of information on its targets and mode of action .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. Specific details on how these factors affect this compound are currently unknown .